- Preparation of 3-(pyrimidin-5-yl)-2-fluorobenzyl carbamimidoylcarbamate and 3-(pyridin-3-yl)-2-fluorobenzyl carbamimidoylcarbamate derivatives as VA P-1 (vascular adhesion protein-1) inhibitors, World Intellectual Property Organization, , ,
Cas no 931105-37-2 (methyl 5-bromo-2-fluoropyridine-3-carboxylate)
931105-37-2 structure
Product Name:methyl 5-bromo-2-fluoropyridine-3-carboxylate
CAS No:931105-37-2
MF:C7H5BrFNO2
MW:234.0225045681
MDL:MFCD11617316
CID:796707
PubChem ID:45588056
Update Time:2024-10-26
methyl 5-bromo-2-fluoropyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-bromo-2-fluoronicotinate
- 3-Pyridinecarboxylicacid, 5-bromo-2-fluoro-, methyl ester
- methyl 5-bromo-2-fluoropyridine-3-carboxylate
- METHYL 5-BROMO-2-FLUORO-3-PYRIDINECARBOXYLATE
- PubChem23895
- QWPLSFRRQYGYTD-UHFFFAOYSA-N
- SBB098159
- SB10307
- BC004988
- AB0027722
- W9589
- ST24031131
- AM20061777
- METHYL 5-BROMO-2-FLUORONICOTINIC ACID
- 5-BROMO-2-
-
- MDL： MFCD11617316
- Inchi： 1S/C7H5BrFNO2/c1-12-7(11)5-2-4(8)3-10-6(5)9/h2-3H,1H3
- InChI Key： QWPLSFRRQYGYTD-UHFFFAOYSA-N
- SMILES： O=C(C1C(F)=NC=C(Br)C=1)OC
Computed Properties
- Exact Mass: 232.94900
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 179
- Topological Polar Surface Area: 39.2
Experimental Properties
- PSA: 39.19000
- LogP: 1.76980
methyl 5-bromo-2-fluoropyridine-3-carboxylate Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
methyl 5-bromo-2-fluoropyridine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GN190-200mg |
methyl 5-bromo-2-fluoropyridine-3-carboxylate |
931105-37-2 | 98% | 200mg |
113.0CNY | 2021-08-04 | |
| Fluorochem | 076810-250mg |
Methyl 5-bromo-2-fluoronicotinate |
931105-37-2 | 95% | 250mg |
￡28.00 | 2022-03-01 | |
| Fluorochem | 076810-1g |
Methyl 5-bromo-2-fluoronicotinate |
931105-37-2 | 95% | 1g |
￡67.00 | 2022-03-01 | |
| Fluorochem | 076810-5g |
Methyl 5-bromo-2-fluoronicotinate |
931105-37-2 | 95% | 5g |
￡206.00 | 2022-03-01 | |
| Fluorochem | 076810-10g |
Methyl 5-bromo-2-fluoronicotinate |
931105-37-2 | 95% | 10g |
￡345.00 | 2022-03-01 | |
| TRC | M296983-2.5g |
Methyl 5-Bromo-2-fluoronicotinate |
931105-37-2 | 2.5g |
$ 50.00 | 2022-06-04 | ||
| TRC | M296983-5g |
Methyl 5-Bromo-2-fluoronicotinate |
931105-37-2 | 5g |
$ 65.00 | 2022-06-04 | ||
| TRC | M296983-25g |
Methyl 5-Bromo-2-fluoronicotinate |
931105-37-2 | 25g |
$ 80.00 | 2022-06-04 | ||
| Chemenu | CM178192-5g |
Methyl 5-bromo-2-fluoronicotinate |
931105-37-2 | 98% | 5g |
$234 | 2021-08-05 | |
| Chemenu | CM178192-10g |
Methyl 5-bromo-2-fluoronicotinate |
931105-37-2 | 98% | 10g |
$393 | 2021-08-05 |
methyl 5-bromo-2-fluoropyridine-3-carboxylate Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 20 h, rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Cesium fluoride Solvents: Dimethyl sulfoxide ; 2 d, rt; 4 h, 60 °C; cooled
Reference
- Preparation of heterocyclic Met kinase inhibitors for use in treating cancer, United States, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Cesium fluoride Solvents: Dimethyl sulfoxide ; 45 °C; 48 h, 50 °C
Reference
- Structure-Based Design, Synthesis, and Biological Evaluation of Imidazo[4,5-b]Pyridin-2-one-Based p38 MAP Kinase Inhibitors: Part 2, ChemMedChem, 2019, 14(24), 2093-2101
Production Method 4
Reaction Conditions
1.1 Reagents: Cesium fluoride Solvents: Dimethyl sulfoxide ; 45 °C; 48 h, 50 °C
Reference
- Structure-Based Design, Synthesis, and Biological Evaluation of Imidazo[4,5-b]pyridin-2-one-Based p38 MAP Kinase Inhibitors: Part 1, ChemMedChem, 2019, 14(10), 1022-1030
Production Method 5
Reaction Conditions
1.1 Reagents: Cesium fluoride Solvents: Dimethyl sulfoxide ; 48 h, 45 - 50 °C
Reference
- Preparation of fused heterocyclic compounds as p38 MAP kinase inhibitors and inhibitors of TNF-α production, World Intellectual Property Organization, , ,
Production Method 6
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 12 h, 25 °C
Reference
- Chiral amides as SOS1 inhibitors and their preparation, pharmaceutical compositions and use in the treatment of cancer and other diseases, World Intellectual Property Organization, , ,
methyl 5-bromo-2-fluoropyridine-3-carboxylate Raw materials
methyl 5-bromo-2-fluoropyridine-3-carboxylate Preparation Products
methyl 5-bromo-2-fluoropyridine-3-carboxylate Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
5. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
931105-37-2 (methyl 5-bromo-2-fluoropyridine-3-carboxylate) Related Products
- 29241-66-5(5-bromo-2-fluoropyridine-3-carboxylic acid)
- 117671-02-0(2,6-Difluoro-nicotinic Acid Methyl Ester)
- 29241-63-2(5-Bromo-6-fluoronicotinic acid)
- 113898-56-9(Ethyl 2-fluoropyridine-3-carboxylate)
- 1214362-74-9(Ethyl 5-bromo-2-fluoro-3-pyridinecarboxylate)
- 1240611-45-3(Methyl 4-bromo-2-fluoronicotinate)
- 446-26-4(Methyl 2-fluoronicotinate)
- 939812-72-3(Ethyl 2,6-difluoronicotinate)
- 405939-62-0(methyl 5-bromo-6-fluoropyridine-3-carboxylate)
- 875781-15-0(5-bromo-2-fluoro-pyridine-3-carbaldehyde)
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
